Cas no 1251017-49-8 (tert-butyl 6-(hydroxymethyl)-5,6,7,9-tetrahydroimidazo1,2-a1,4diazepine-8-carboxylate)

• Product Name: tert-butyl 6-(hydroxymethyl)-5,6,7,9-tetrahydroimidazo1,2-a1,4diazepine-8-carboxylate
• CAS No: 1251017-49-8
• MF: C₁₃H₂₁N₃O₃
• MW: 267.32414317131
• MDL: MFCD18792188
• CID: 4564944
• PubChem ID: 71305802
• Update Time: 2024-11-04

tert-butyl 6-(hydroxymethyl)-5,6,7,9-tetrahydroimidazo1,2-a1,4diazepine-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxymethyl-5,6-dihydro-4H,8H-1,3a,7-triaza-azulene-7-carboxylic acid tert-butyl ester
• tert-Butyl 6-(hydroxymethyl)-5,6,7,9-tetrahydroimidazo[1,2-a][1,4]diazepine-8-carboxylate
• BAC01749
• AM805360
• D72586
• tert-butyl 6-(hydroxymethyl)-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine-8-carboxylate
• tert-Butyl 6-(hydroxymethyl)-6,7-dihydro-5H-imidazo[1,2-a][1,4]diazepine-8(9H)-carboxylate
• CS-0035540
• EN300-268889
• tert-Butyl6-(hydroxymethyl)-6,7-dihydro-5H-imidazo[1,2-a][1,4]diazepine-8(9H)-carboxylate
• 1251017-49-8
• AS-74377
• AKOS027255273
• tert-butyl 6-(hydroxymethyl)-5,6,7,9-tetrahydroimidazo1,2-a1,4diazepine-8-carboxylate

• MDL： MFCD18792188
• Inchi： 1S/C13H21N3O3/c1-13(2,3)19-12(18)16-7-10(9-17)6-15-5-4-14-11(15)8-16/h4-5,10,17H,6-9H2,1-3H3
• InChI Key： IAKIPYUZTQEURV-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC2=NC=CN2CC(CO)C1)=O

Computed Properties

• Exact Mass: 267.158
• Monoisotopic Mass: 267.158
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 67.6

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 457.4±20.0 °C at 760 mmHg
• Flash Point: 230.4±21.8 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

tert-butyl 6-(hydroxymethyl)-5,6,7,9-tetrahydroimidazo1,2-a1,4diazepine-8-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)